4-(5-Methylthiophen-2-yl)benzene-1-sulfonyl chloride

• CAS: 923573-95-9
• Molecular Formula: C11H9ClO2S2
• Molecular Weight: 272.8 g/mol
• SMILES: CC1=CC=C(S1)C2=CC=C(C=C2)S(=O)(=O)Cl
• InChI: InChI=1S/C11H9ClO2S2/c1-8-2-7-11(15-8)9-3-5-10(6-4-9)16(12,13)14/h2-7H,1H3
• InChIKey: SUZJDPWMCVHOHY-UHFFFAOYSA-N

4-(5-Methylthiophen-2-yl)benzenesulfonyl chloride: Overview

4-(5-Methylthiophen-2-yl)benzene-1-sulfonyl chloride, with CAS number 923573-95-9, is an aromatic sulfonyl chloride compound featuring a central benzene ring linked to a 5-methylthiophene moiety . Its molecular formula is C11H9ClO2S2, with a molecular weight of 272.8 g/mol . The compound is primarily utilized as a reactive intermediate in organic synthesis, particularly for the introduction of the sulfonyl functional group into more complex molecular architectures . It is typically available from commercial vendors at a specified purity of 95% .

Function Reactive sulfonyl chloride for sulfonamide/sulfonate synthesis

Architecture Biaryl thiophene-benzene core with distinct electronic profile

4-(5-Methylthiophen-2-yl)benzenesulfonyl chloride: Substitution Limitations

While a broad class of aryl sulfonyl chlorides exists, the unique biaryl architecture of 4-(5-Methylthiophen-2-yl)benzene-1-sulfonyl chloride—comprising an electron-rich thiophene linked to a benzenesulfonyl chloride core—confers distinct reactivity and physicochemical properties compared to simple monocyclic analogs (e.g., benzenesulfonyl chloride or thiophene-2-sulfonyl chloride) [1]. The thiophene ring's electronic influence significantly alters the electrophilicity of the sulfonyl chloride group, affecting reaction kinetics and selectivity [1]. Furthermore, the specific substitution pattern on the thiophene (5-methyl) and the para-linkage to the benzene ring are critical for generating defined sulfonamide derivatives, and swapping for a different substitution pattern or a monocyclic core can lead to a different product profile [2].

Selection Factor

This Compound

Generic Substitute

Electrophilicity

Modulated by electron-rich thiophene

Higher reactivity with monocyclic analogs may shift kinetics

Substitution Pattern

Defined para-linked 5-methylthiophene

Different regioisomer/product profile likely

• [1] Reaction kinetics of 3-thiophenesulfonyl chloride with anilines in methanol. (2025). *DataPDF*. View Source
• [2] Benzenesulfonyl chlorides: new reagents for access to alternative regioisomers in palladium-catalysed direct arylations of thiophenes. (2013). *RSC Publishing*. View Source

4-(5-Methylthiophen-2-yl)benzenesulfonyl chloride: Differentiation Data

Thiophene vs. Benzenesulfonyl Chloride Reactivity

The presence of the thiophene ring in the 4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride scaffold alters the electrophilicity of the sulfonyl chloride group compared to a simple benzenesulfonyl chloride. Class-level kinetic studies on related thiophene sulfonyl chlorides indicate that the thiophene ring generally deactivates the sulfonyl group, making it less reactive towards nucleophiles than benzenesulfonyl chloride. For example, the reactivity of 3-thiophenesulfonyl chloride is reported to be lower than that of its benzene analog [1]. This is attributed to greater mesomeric interaction between the thiophene ring and the sulfonyl group [1]. This differential reactivity is critical for chemoselectivity in complex synthetic sequences.

Sulfonyl Electrophilicity

Class-level inference

Thiophene ring deactivates sulfonyl group vs. benzene analog

Controls reaction rate and chemoselectivity

Inferred from 3-thiophenesulfonyl chloride kinetics

Evidence Dimension	Relative Reactivity (Nucleophilic Substitution)
Target Compound Data	Not directly measured; inferred from class data.
Comparator Or Baseline	Benzenesulfonyl chloride; Reactivity is higher than that of 3-thiophenesulfonyl chloride.
Quantified Difference	The thiophene ring deactivates the sulfonyl group more than the benzene ring.
Conditions	Kinetic studies on 3-thiophenesulfonyl chloride with anilines in methanol.

Why This Matters

Understanding the relative reactivity is essential for optimizing reaction conditions and predicting chemoselectivity when designing multi-step syntheses.

• [1] Reaction kinetics of 3-thiophenesulfonyl chloride with anilines in methanol. (2025). *DataPDF*. View Source

Regioselectivity in Desulfitative Coupling

A key advantage of using benzenesulfonyl chlorides, such as 4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride, is their application in palladium-catalyzed desulfitative cross-couplings with thiophenes to afford β-arylated products with high regioselectivity [1]. This contrasts with the use of alternative coupling partners like aryl halides, which may require different catalytic conditions or yield different regioisomers [1]. The reaction proceeds with a simple Pd(OAc)2 catalyst, K2CO3 base, and does not require external oxidants or ligands, providing a streamlined route to valuable biaryl structures [1].

Desulfitative Coupling

Class-level inference

Enables β-arylated thiophenes with high regioselectivity via Pd catalysis

Streamlined access to specific biaryl regioisomers

Pd(OAc)₂, no external oxidant/ligand

Evidence Dimension	Regioselectivity in Arylation
Target Compound Data	Not directly measured; inferred from class data.
Comparator Or Baseline	Alternative coupling methods (e.g., aryl halides).
Quantified Difference	Provides regioselective access to β-arylated thiophenes.
Conditions	Palladium-catalyzed desulfitative cross-coupling with thiophenes.

Why This Matters

This methodology offers a distinct synthetic route to specific biaryl motifs that may be challenging to access through traditional cross-coupling techniques, enhancing its value as a building block.

• [1] Benzenesulfonyl chlorides: new reagents for access to alternative regioisomers in palladium-catalysed direct arylations of thiophenes. (2013). *RSC Publishing*. View Source

Kinase Inhibitor Scaffold

Thiophene-containing sulfonamides, which are directly accessible from 4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride, have demonstrated activity against various kinase targets. For example, a series of substituted thiophene sulfonamides were identified as inhibitors of the plasmodial CDK, Pfmrk, with IC50 values in the low micromolar range [1]. More broadly, thiophene-based sulfonamides have shown potent inhibition of carbonic anhydrase isoforms (hCA-I and hCA-II) with Ki values ranging from 66.49 nM to 234.99 µM [2]. The specific substitution pattern on the thiophene ring is a critical determinant of potency and selectivity .

Bioactive Scaffold

Class-level inference

Derived sulfonamides inhibit kinases (Pfmrk IC₅₀ low µM) and CA isoforms (Ki 66.49 nM–234.99 µM)

Privileged building block for inhibitor libraries

Activity depends on final sulfonamide structure

Evidence Dimension	Inhibitory Activity (Kinase/Carbonic Anhydrase)
Target Compound Data	Not directly measured; serves as precursor to active sulfonamides.
Comparator Or Baseline	Other thiophene sulfonamide derivatives.
Quantified Difference	IC50 values for Pfmrk in low µM range; Ki values for hCA-I/II from 66.49 nM to 234.99 µM.
Conditions	In vitro enzymatic assays.

Why This Matters

This establishes the compound's utility as a privileged building block for generating focused libraries of potential kinase or carbonic anhydrase inhibitors.

• [1] Caridha, D., Kathcart, A. K., Jirage, D., & Waters, N. C. (2010). Activity of substituted thiophene sulfonamides against malarial and mammalian cyclin dependent protein kinases. *Bioorganic & Medicinal Chemistry Letters*, 20(13), 3867-3870. View Source
• [2] Evaluation of some thiophene-based sulfonamides as potent inhibitors of carbonic anhydrase I and II isoenzymes... (2020). *Pharmacological Reports*, 72, 1221-1232. View Source

Purity and Availability

Commercial vendors supply 4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride with a specified minimum purity of 95% . This level of purity is typical for research-grade sulfonyl chloride building blocks and is suitable for most synthetic applications. The compound is available from multiple suppliers, which can mitigate supply chain risks and facilitate competitive pricing . While specific physical property data (e.g., melting point) is not widely reported, the molecular weight is consistently given as 272.8 g/mol .

Purity & Sourcing

Specification review

Minimum purity 95% (vendor CoA)

Ensures synthetic reproducibility

Available from multiple suppliers

Evidence Dimension	Minimum Purity Specification
Target Compound Data	95%
Comparator Or Baseline	Other research-grade sulfonyl chlorides.
Quantified Difference	Comparable to industry standard for similar building blocks.
Conditions	Vendor Certificate of Analysis (CoA).

Why This Matters

A defined purity specification ensures reproducibility in synthetic protocols and simplifies quality control for procurement.

4-(5-Methylthiophen-2-yl)benzenesulfonyl chloride: Application Scenarios

Kinase Inhibitor Library Synthesis

The compound serves as a versatile precursor for the rapid synthesis of diverse sulfonamide libraries. By reacting with various amine-containing fragments, researchers can generate collections of compounds for screening against kinase targets, leveraging the established activity of thiophene sulfonamides against CDKs and carbonic anhydrases [1][2]. The unique biaryl structure provides a distinct pharmacophore for exploring structure-activity relationships (SAR) in medicinal chemistry campaigns.

Regioselective β-Arylated Thiophene Synthesis

This compound is a valuable reagent for palladium-catalyzed desulfitative cross-coupling reactions. Its application allows for the regioselective installation of a 4-(5-methylthiophen-2-yl)phenyl group at the β-position of a thiophene scaffold, a transformation that can be challenging with other coupling methods [3]. This is particularly useful for constructing complex, conjugated materials or advanced pharmaceutical intermediates.

Chemical Probes & Bioconjugates

The sulfonyl chloride group enables covalent attachment to nucleophilic residues (e.g., lysine, tyrosine) on proteins or other biomolecules. The thiophene moiety can serve as a spectroscopic handle or be further functionalized to introduce tags (e.g., fluorescent dyes, biotin) [4]. This makes the compound a useful starting point for creating targeted chemical probes for chemical biology studies.

Materials & Polymer Functionalization

The reactive sulfonyl chloride can be used to modify surfaces or polymer backbones. For example, it could be used to introduce a thiophene-containing group onto a polymer matrix, potentially altering its electronic or optical properties [5]. This is relevant for research in organic electronics, sensors, and functional coatings.

Application

Selection Property

Validation Focus

Kinase/CA inhibitor library synthesis

Sulfonamide-forming reactivity

SAR exploration against kinase/CA targets

Regioselective biaryl synthesis

Pd-catalyzed desulfitative coupling

β-arylated thiophene regioisomer confirmation

Chemical probe development

Covalent protein modification (nucleophilic residues)

Conjugation efficiency and tag attachment

Polymer/surface functionalization

Thiophene incorporation via sulfonyl chloride

Electronic/optical property modulation

• [1] Caridha, D., Kathcart, A. K., Jirage, D., & Waters, N. C. (2010). Activity of substituted thiophene sulfonamides against malarial and mammalian cyclin dependent protein kinases. *Bioorganic & Medicinal Chemistry Letters*, 20(13), 3867-3870. View Source
• [2] Evaluation of some thiophene-based sulfonamides as potent inhibitors of carbonic anhydrase I and II isoenzymes... (2020). *Pharmacological Reports*, 72, 1221-1232. View Source
• [3] Benzenesulfonyl chlorides: new reagents for access to alternative regioisomers in palladium-catalysed direct arylations of thiophenes. (2013). *RSC Publishing*. View Source
• [4] Sulfonyl-triazole compounds and related sulfonyl-heterocycle compounds... (2025). *Justia Patents*. View Source
• [5] Development of conducting polythiophene matrix enabling DNA immobilization... (n.d.). *SLUB Dresden*. View Source